N-(tert-butyl)-4-((2-methoxybenzamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[(2-methoxybenzoyl)amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H29N3O3/c1-19(2,3)21-18(24)22-11-9-14(10-12-22)13-20-17(23)15-7-5-6-8-16(15)25-4/h5-8,14H,9-13H2,1-4H3,(H,20,23)(H,21,24)
• InChI Key: SKNTZNSFTKLQPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)C2=CC=CC=C2OC
• Molecular Formula: C19H29N3O3
• Molecular Weight: 347.5 g/mol

Description

N-(tert-butyl)-4-((2-methoxybenzamido)methyl)piperidine-1-carboxamide, commonly known as TAK-659, is a small-molecule inhibitor that targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme in B-cell receptor signaling, and its inhibition can be used for the treatment of various B-cell malignancies.

Scientific Research Applications

Synthesis and Characterization

One significant application involves its role as a key intermediate in the synthesis of complex organic molecules. For instance, tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, a closely related compound, has been identified as a critical intermediate in the synthesis of Vandetanib, a therapeutic agent used for the treatment of certain types of cancer (Wang et al., 2015). The synthesis route involves acylation, sulfonation, and substitution processes, with the overall yield being optimized through this methodological approach.

Material Science Applications

In the realm of material science, derivatives of the N-(tert-butyl)-4-((2-methoxybenzamido)methyl)piperidine-1-carboxamide structure have been explored for the synthesis of polyamides with flexible main-chain ether linkages. These polyamides exhibit noncrystalline properties, high solubility in polar solvents, and the ability to form transparent, flexible, and tough films, which are useful for various industrial applications (Hsiao et al., 2000). The thermal stability associated with relatively high glass transition temperatures and weight loss temperatures suggests their potential use in high-performance materials.

Pharmaceutical Chemistry

In pharmaceutical chemistry, the structure of N-(tert-butyl)-4-((2-methoxybenzamido)methyl)piperidine-1-carboxamide has been modified and studied for its analgesic activity. Modifications of related compounds have led to the discovery of novel analogs with improved pharmacological profiles, such as enhanced tolerability and efficacy in pain management (Nie et al., 2020). These studies highlight the compound's utility in designing new therapeutic agents targeting specific biological pathways.